Cas no 502164-18-3 (3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester)

3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester structure
502164-18-3 structure
Product Name:3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester
CAS No:502164-18-3
MF:C9H14O4
MW:186.205063343048
CID:1562875
Update Time:2024-08-24

3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 4-butoxy-2-oxo-, methyl ester
    • Inchi: 1S/C9H14O4/c1-3-4-6-13-7-5-8(10)9(11)12-2/h5,7H,3-4,6H2,1-2H3
    • InChI Key: MCTYPBRTGNHSSO-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(=O)C=COCCCC

Computed Properties

  • Exact Mass: 186.08922

Experimental Properties

  • Density: 1.048±0.06 g/cm3(Predicted)
  • Boiling Point: 252.0±32.0 °C(Predicted)
  • PSA: 52.6
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